2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H19FN2O3S2/c23-19-9-3-1-6-16(19)15-30(27,28)21-13-25(20-10-4-2-8-18(20)21)14-22(26)24-12-17-7-5-11-29-17/h1-11,13H,12,14-15H2,(H,24,26)
• InChI Key: CLNLINXADAQWML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CS4)F
• Molecular Formula: C22H19FN2O3S2
• Molecular Weight: 442.5 g/mol

Description

2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(thiophen-2-ylmethyl)acetamide, also known as FIIN-2, is a small molecule inhibitor that has been developed to target the cysteine residue in the active site of fibroblast growth factor receptor (FGFR) kinases. This compound has shown great potential as a therapeutic agent for the treatment of various types of cancer, including breast, lung, and gastric cancer.

Scientific Research Applications

Anticancer Activity

Sulfonamide derivatives, including compounds with structures similar to 2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(thiophen-2-ylmethyl)acetamide, have been synthesized and screened for their anticancer activity against breast and colon cancer cell lines. For instance, certain derivatives demonstrated potent cytotoxicity, highlighting their potential as anticancer agents (Ghorab et al., 2015).

Immunomodulatory Effects

Some novel synthetic compounds, including sulfonamide derivatives, have shown the ability to modify the reactivity of certain lymphoid cell populations affected by tumor growth, enhancing the immune system's ability to target and destroy tumor cells. This effect suggests potential applications in cancer immunotherapy and the augmentation of the immune response against tumors (Wang et al., 2004).

Antiepileptic Drug Candidate

Derivatives similar in structure have been identified as strong, broad-spectrum anti-epileptic drug (AED) candidates, showing significant anti-convulsant activity in various models. This discovery is crucial for developing new treatments for epilepsy (Tanaka et al., 2019).

Antimicrobial and Antifungal Activities

The synthesis of new heterocyclic compounds incorporating sulfamoyl moieties has been aimed at creating antimicrobial agents. Some of these compounds have shown promising antibacterial and antifungal activities, indicating their potential for addressing various infectious diseases (Darwish et al., 2014).

Enzyme Inhibition for Therapeutic Applications

Sulfonamide derivatives have been investigated for their enzyme inhibitory potential, particularly as α-glucosidase and acetylcholinesterase inhibitors. These compounds' activities suggest their utility in managing conditions like diabetes and Alzheimer's disease through enzyme regulation (Abbasi et al., 2019).